Cas no 1207725-95-8 (6-cyano-1H-Benzimidazole-2-carboxylic acid)
1207725-95-8 structure
Product Name:6-cyano-1H-Benzimidazole-2-carboxylic acid
CAS No:1207725-95-8
MF:C9H5N3O2
MW:187.154901266098
CID:1101838
PubChem ID:46227817
Update Time:2025-10-05
6-cyano-1H-Benzimidazole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-cyano-1H-Benzimidazole-2-carboxylic acid
- MFCD20692815
- SCHEMBL15625904
- 1207725-95-8
- BDBM50305664
- 5-Cyanobenzimidazole-2-carboxylic Acid
- DB-207707
- 5-CYANO-1H-1,3-BENZODIAZOLE-2-CARBOXYLIC ACID
- 5-cyano-1H-benzo[d]imidazole-2-carboxylic acid
- SY351945
- SCHEMBL20305429
- CHEMBL595948
-
- Inchi： 1S/C9H5N3O2/c10-4-5-1-2-6-7(3-5)12-8(11-6)9(13)14/h1-3H,(H,11,12)(H,13,14)
- InChI Key： BVHHTDXFMXBIJX-UHFFFAOYSA-N
- SMILES： OC(C1=NC2C=CC(C#N)=CC=2N1)=O
Computed Properties
- Exact Mass: 187.038176411g/mol
- Monoisotopic Mass: 187.038176411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 89.8Ų
6-cyano-1H-Benzimidazole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061001243-1g |
5-Cyano-1H-benzimidazole-2-carboxylic acid |
1207725-95-8 | 98% | 1g |
$1340.00 | 2023-09-04 |
6-cyano-1H-Benzimidazole-2-carboxylic acid Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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